N-(2,4-dimethylphenyl)cyclobutanecarboxamide

• Molecular Formula: C13H17NO
• Molecular Weight: 203.28 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)cyclobutanecarboxamide
• InChI: InChI=1S/C13H17NO/c1-9-6-7-12(10(2)8-9)14-13(15)11-4-3-5-11/h6-8,11H,3-5H2,1-2H3,(H,14,15)
• InChI Key: NFVBSJFQIVDHPP-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)NC(=O)C2CCC2)C

Description

N-(2,4-dimethylphenyl)cyclobutanecarboxamide, also known as DMCC, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of cyclobutane derivatives and has been synthesized by various methods.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethylphenyl)cyclobutanecarboxamide is not fully understood, but it is believed to act by modulating the activity of various receptors and enzymes in the body. This compound has been shown to have affinity for the mu-opioid receptor, which is involved in pain modulation. It has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in inflammation. In addition, this compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including analgesia, anti-inflammatory effects, and anti-cancer effects. It has also been shown to have antioxidant effects and to reduce oxidative stress in animal models of disease. In addition, this compound has been shown to have neuroprotective effects and to improve cognitive function in animal models of neurological disease.

Advantages and Limitations for Lab Experiments

N-(2,4-dimethylphenyl)cyclobutanecarboxamide has several advantages for lab experiments, including its potent analgesic, anti-inflammatory, and anti-cancer effects. It is also relatively easy to synthesize and has a low toxicity profile. However, this compound has some limitations, including its low solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for research on N-(2,4-dimethylphenyl)cyclobutanecarboxamide, including the development of novel synthesis methods, the investigation of its potential as a therapeutic agent for neurological diseases, and the exploration of its potential for use in combination with other drugs for the treatment of cancer. In addition, further studies are needed to elucidate the exact mechanism of action of this compound and to identify potential off-target effects.

Synthesis Methods

N-(2,4-dimethylphenyl)cyclobutanecarboxamide has been synthesized by various methods, including the reaction of cyclobutanecarboxylic acid with 2,4-dimethylaniline in the presence of a coupling reagent. Another method involves the reaction of 2,4-dimethylaniline with cyclobutanecarboxylic acid chloride in the presence of triethylamine. This compound can also be synthesized by the reaction of 2,4-dimethylaniline with cyclobutanecarboxylic acid in the presence of dicyclohexylcarbodiimide.

Scientific Research Applications

N-(2,4-dimethylphenyl)cyclobutanecarboxamide has been extensively studied for its potential therapeutic applications, including its use as an analgesic, anti-inflammatory, and anti-cancer agent. It has been shown to have potent analgesic effects in animal models of pain. This compound has also been investigated for its anti-inflammatory effects, and it has been shown to reduce inflammation in animal models of inflammation. In addition, this compound has been shown to have anti-cancer effects, including the inhibition of tumor growth and the induction of apoptosis in cancer cells.